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As industries move away from ozone-depleting substances, finding suitable replacements for

widely used refrigerants like CFC-114 has been a critical research focus. Hydrofluorocarbon

(HFC)-236fa has emerged as a promising substitute, particularly in applications such as low-

pressure chillers and high-temperature heat pumps.[1][2] This comparative analysis delves into

the performance, environmental impact, and material compatibility of HFC-236fa versus CFC-

114, supported by experimental data.

Environmental Properties: A Clear Advantage for HFC-
236fa
The primary driver for replacing CFC-114 is its detrimental effect on the stratospheric ozone

layer. HFC-236fa, being free of chlorine and bromine, has an Ozone Depletion Potential (ODP)

of zero, making it an environmentally superior alternative in this regard.[1][3][4][5][6] However,

like many HFCs, HFC-236fa has a high Global Warming Potential (GWP), a factor that

warrants consideration in its application.[3][7]
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Property HFC-236fa CFC-114

Chemical Formula CF3CH2CF3 CClF2CClF2

Ozone Depletion Potential

(ODP)
0[1][3][4][5][6] >0

Global Warming Potential

(GWP, 100-year)
6300[3] High

Atmospheric Lifetime (years) ~192-210[3][8] Long

Thermodynamic and Performance Characteristics
Experimental evaluations have demonstrated that HFC-236fa can match and, in some cases,

exceed the performance of CFC-114 in chiller operating conditions.[3] Studies have shown that

HFC-236fa exhibits a higher refrigerating capacity and coefficient of performance (COP) than

CFC-114 under typical operating conditions for chillers.[3]

Property HFC-236fa CFC-114

Molecular Weight ( g/mol ) 152.04[1] 170.92

Boiling Point (°C) -1.4 3.6

Critical Temperature (°C) 124.9 145.7

Critical Pressure (MPa) 3.20 3.26

In heat transfer studies, HFC-236fa has shown significant improvements over CFC-114. For

condensation, a maximum increase in the heat transfer coefficient of 40% has been observed,

while for pool boiling, the increase can be as high as 80%.[3]

Material Compatibility and Lubricant Considerations
A crucial aspect of retrofitting existing systems is the compatibility of the new refrigerant with

the materials of construction. While HFC-236fa is compatible with many common metals and

plastics, some elastomers may not be suitable for use with HFC-236fa and its required polyol

ester (POE) lubricants.[1][3] Traditional mineral oil and alkylbenzene lubricants used with CFC-
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114 have poor solubility with HFC-236fa.[1] Therefore, a switch to POE lubricants is necessary

when replacing CFC-114 with HFC-236fa.[1][9]

Experimental Protocols
The following outlines the general methodologies employed in the comparative analysis of

HFC-236fa and CFC-114.

1. Refrigerant Performance Evaluation in a Chiller System:

Objective: To compare the coefficient of performance (COP) and refrigerating capacity of

HFC-236fa and CFC-114 under simulated chiller operating conditions.

Apparatus: A semi-hermetic compressor calorimeter setup equipped with pressure,

temperature, and flow rate sensors.

Procedure:

The system is first charged with CFC-114 and the appropriate lubricant (mineral oil).

The compressor is operated over a range of evaporating (0 to 35°C) and condensing (40

to 110°C) temperatures.[2]

At each condition, measurements of electric power input, cooling capacity, and other

relevant parameters are recorded.[2]

The system is then evacuated and recharged with HFC-236fa and a compatible POE

lubricant.[2]

The same range of operating conditions is tested with HFC-236fa, and the corresponding

data is collected.

The COP and refrigerating capacity are calculated for both refrigerants at each operating

point for direct comparison.

2. Heat Transfer Characteristics (Pool Boiling and Condensation):
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Objective: To determine and compare the heat transfer coefficients of HFC-236fa and CFC-

114.

Apparatus: A test chamber with a heated surface for pool boiling experiments and a cooled

surface for condensation experiments. Temperature and heat flux sensors are integrated into

the setup.

Procedure:

For pool boiling, the test refrigerant is introduced into the chamber with a miscible lubricant

(e.g., POE for HFC-236fa).[3]

The surface is heated, and the temperature difference between the surface and the boiling

liquid is measured at various heat fluxes.

The pool boiling heat transfer coefficient is calculated from this data.

For condensation, the refrigerant vapor is introduced into the chamber and allowed to

condense on the cooled surface.

The heat transfer coefficient for condensation is determined by measuring the rate of

condensation and the temperature difference across the condensate film.

The experiments are repeated under identical conditions for both HFC-236fa and CFC-

114 to obtain a direct comparison of their heat transfer performance.[3]
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Refrigerant Comparison Workflow
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Caption: Logical workflow for comparing refrigerant alternatives.
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Refrigerant Performance Testing Protocol
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Caption: Experimental workflow for refrigerant performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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